Cas no 2034318-63-1 (naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone)

• Product Name: naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• CAS No: 2034318-63-1
• MF: C₂₁H₁₇F₃N₂O₂
• MW: 386.367095708847
• CID: 5377461
• Update Time: 2025-06-25

naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone

• Inchi： 1S/C21H17F3N2O2/c22-21(23,24)15-8-10-25-19(12-15)28-16-9-11-26(13-16)20(27)18-7-3-5-14-4-1-2-6-17(14)18/h1-8,10,12,16H,9,11,13H2
• InChI Key： TWDMGSLTJZQKAQ-UHFFFAOYSA-N
• SMILES： C(C1=C2C(C=CC=C2)=CC=C1)(N1CCC(OC2=NC=CC(C(F)(F)F)=C2)C1)=O

Additional information on naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone

Introduction to Naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone (CAS No. 2034318-63-1)

Naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone (CAS No. 2034318-63-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone consists of a naphthalene core appended with an oxypyrrolidine moiety, which is further linked to a pyridine ring substituted with a trifluoromethyl group. This particular arrangement of functional groups suggests that the compound may exhibit interesting electronic and steric properties, which could be exploited for various therapeutic applications.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways by targeting specific enzymes or receptors. The presence of the trifluoromethyl group in the pyridine ring is particularly noteworthy, as this moiety is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the oxypyrrolidine scaffold has been extensively studied for its potential role in inhibiting various enzymes involved in cancer metabolism and inflammation.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a molecule are carefully tailored to optimize its pharmacological properties. The combination of a naphthalene ring with an oxypyrrolidine and pyridine moiety in Naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone presents a unique opportunity to explore such design principles. The naphthalene core can serve as a hydrophobic anchor, while the polar oxypyrrolidine and pyridine groups can interact with biological targets through hydrogen bonding and other non-covalent interactions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group, for instance, often requires specialized reagents and catalysts to achieve optimal results. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, are frequently employed to construct the complex framework of this molecule.

Evaluation of the pharmacological potential of Naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone has begun with initial in vitro studies focusing on its interaction with target enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation and inflammation. These findings are particularly exciting given the increasing recognition of the importance of targeting these pathways in the treatment of chronic diseases.

The use of computational methods has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how Naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone interacts with biological targets at the atomic level. These insights can guide further optimization efforts by highlighting key structural features that contribute to binding affinity and selectivity.

In addition to its potential therapeutic applications, Naphthalen-1-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yli methanone may also serve as a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. Its complex structure provides a rich framework for exploring various chemical transformations, which could lead to novel insights into organic synthesis.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. The investigation of compounds like Naphthalen -1 -y l -[3 -[4 - ( trif luoro me thy l ) py rid i n - 2 - y l ] oxy p y r rol id i n - 1 - y l ] met han one ( CAS No . 2034318 -63 - 1 ) strong > represents an important step in this journey. By understanding their structure-function relationships and optimizing their pharmacological properties, researchers can move closer to developing new treatments for various diseases.

In conclusion, Naphthalen -1 -y l -[3 -[4 - ( trif luoro me thy l ) py rid i n - 2 - y l ] oxy p y r rol id i n - 1 - y l ] met han one ( CAS No . 2034318 -63 - 1 ) strong > is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary pharmacological data make it an attractive candidate for further investigation. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of new therapies.